Cas no 696647-92-4 (1-(butan-2-yl)-5-oxopyrrolidine-3-carboxylic acid)

1-(butan-2-yl)-5-oxopyrrolidine-3-carboxylic acid structure
696647-92-4 structure
Product Name:1-(butan-2-yl)-5-oxopyrrolidine-3-carboxylic acid
CAS No:696647-92-4
MF:C9H15NO3
MW:185.220302820206
MDL:MFCD03834530
CID:1056597
Update Time:2025-08-03

1-(butan-2-yl)-5-oxopyrrolidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 1-sec-Butyl-5-oxopyrrolidine-3-carboxylic Acid
    • 1-(1-methylpropyl)-5-oxo-3-Pyrrolidinecarboxylic acid
    • SMR000132616
    • MLS000522208
    • 1-(butan-2-yl)-5-oxopyrrolidine-3-carboxylic acid
    • 1-butan-2-yl-5-oxopyrrolidine-3-carboxylic acid
    • cid_4777950
    • BDBM55407
    • HMS2473G23
    • HMS1648H11
    • KM1297
    • SBB045166
    • 8326AE
    • STK502021
    • BBL008498
    • TRA0050229
    • SY014243
    • AB0053237
    • MDL： MFCD03834530
    • Inchi： 1S/C9H15NO3/c1-3-6(2)10-5-7(9(12)13)4-8(10)11/h6-7H,3-5H2,1-2H3,(H,12,13)
    • InChI Key： HHAITVSZLBIGMQ-UHFFFAOYSA-N
    • SMILES： O=C1CC(C(=O)O)CN1C(C)CC

Computed Properties

  • Exact Mass: 185.10500
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 3
  • Complexity: 227
  • Topological Polar Surface Area: 57.6

Experimental Properties

  • PSA: 57.61000
  • LogP: 0.65590

1-(butan-2-yl)-5-oxopyrrolidine-3-carboxylic acid Security Information

  • HazardClass：IRRITANT

1-(butan-2-yl)-5-oxopyrrolidine-3-carboxylic acid Customs Data

  • HS CODE：2933790090
  • Customs Data：

    China Customs Code:

    2933790090

    Overview:

    2933790090 Other lactams. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:9.0% general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933790090. other lactams. VAT:17.0%. Tax rebate rate:9.0%. . MFN tariff:9.0%. General tariff:20.0%

1-(butan-2-yl)-5-oxopyrrolidine-3-carboxylic acid Pricemore >>

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